Cas no 55776-78-8 (3-methyl-2-4-(propan-2-yl)phenylbutanoic acid)

• Product Name: 3-methyl-2-4-(propan-2-yl)phenylbutanoic acid
• CAS No: 55776-78-8
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 944467
• PubChem ID: 23317041
• Update Time: 2025-06-15

3-methyl-2-4-(propan-2-yl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• benzeneacetic acid, -alpha-,4-bis(1-methylethyl)- (9ci)
• 2-(4-isopropylphenyl)-3-methylbutanoic acid
• 3-methyl-2-4-(propan-2-yl)phenylbutanoic acid

• Inchi： 1S/C14H20O2/c1-9(2)11-5-7-12(8-6-11)13(10(3)4)14(15)16/h5-10,13H,1-4H3,(H,15,16)
• InChI Key： NMWVKYBNDRIKJU-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(=CC=1)C(C)C)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 3-methyl-2-4-(propan-2-yl)phenylbutanoic acid

Recent Advances in the Study of 3-methyl-2-4-(propan-2-yl)phenylbutanoic acid (CAS: 55776-78-8)

3-methyl-2-4-(propan-2-yl)phenylbutanoic acid (CAS: 55776-78-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of anti-inflammatory and analgesic therapies. This research briefing synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The compound, with its unique structural features, has been investigated for its ability to modulate key biochemical pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-methyl-2-4-(propan-2-yl)phenylbutanoic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This selective inhibition suggests potential advantages over traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which often target both COX-1 and COX-2, leading to gastrointestinal side effects.

Further research has focused on the pharmacokinetic profile of 3-methyl-2-4-(propan-2-yl)phenylbutanoic acid. A recent preclinical study reported in European Journal of Pharmaceutical Sciences (2024) revealed favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing. The study also noted minimal hepatic metabolism, reducing the risk of drug-drug interactions—a critical consideration in polypharmacy scenarios common in chronic disease management.

In addition to its anti-inflammatory properties, emerging evidence suggests potential applications in neuropathic pain management. A 2024 Nature Chemical Biology publication identified the compound's ability to modulate TRPV1 receptors, which play a key role in pain perception. This dual mechanism of action (COX-2 inhibition and TRPV1 modulation) positions 3-methyl-2-4-(propan-2-yl)phenylbutanoic acid as a promising candidate for multifactorial pain syndromes.

The synthesis and scale-up of 3-methyl-2-4-(propan-2-yl)phenylbutanoic acid have also seen recent advancements. A 2023 patent (WO202318765A1) describes an improved synthetic route with higher yields and reduced environmental impact, addressing both economic and sustainability concerns in pharmaceutical manufacturing. This development is particularly relevant as the compound moves closer to clinical evaluation.

Looking forward, several research groups have announced plans for Phase I clinical trials to evaluate the safety and tolerability of 3-methyl-2-4-(propan-2-yl)phenylbutanoic acid in healthy volunteers. These studies, expected to commence in late 2024, will provide critical data to assess the compound's translational potential. Concurrently, computational modeling efforts are exploring structural analogs that might enhance potency or improve the therapeutic index.

In conclusion, the growing body of research on 3-methyl-2-4-(propan-2-yl)phenylbutanoic acid (CAS: 55776-78-8) underscores its potential as a novel therapeutic agent with multiple advantageous properties. From its selective COX-2 inhibition to its emerging role in pain management, this compound represents an exciting area of development in medicinal chemistry. The coming years are likely to see significant progress in its clinical evaluation and potential therapeutic applications.